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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of trisodium
orthoborate (Na₃BO₃) in water and organic solvents. Due to the unique chemical behavior of

this compound in aqueous solutions, this guide also includes relevant data on its hydrolysis

product, sodium metaborate.

Executive Summary
Trisodium orthoborate is a sodium salt of orthoboric acid.[1][2][3] A critical aspect of its

chemistry is its reaction with water. When dissolved in water, the orthoborate anion undergoes

partial hydrolysis, yielding sodium metaborate (NaBO₂) and sodium hydroxide.[1][2][3][4] This

transformation is fundamental to understanding its behavior in aqueous media and complicates

direct measurement of its solubility. Quantitative solubility data for trisodium orthoborate is

not readily available in scientific literature. Therefore, to provide a functional understanding, this

guide presents solubility data for the more stable hydrolysis product, sodium metaborate.

Information on the solubility of related borate compounds in various organic solvents is also

included to provide a broader context.

Aqueous Solubility and the Impact of Hydrolysis
The dissolution of trisodium orthoborate in water is not a simple physical process but

involves a chemical reaction. The orthoborate anion ([BO₃]³⁻) reacts with water to form the

metaborate anion ([BO₂]⁻) and hydroxide ions (OH⁻), as depicted in the following equilibrium:
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[BO₃]³⁻ + H₂O ⇌ [BO₂]⁻ + 2OH⁻[1][3]

This hydrolysis reaction signifies the thermodynamic instability of the orthoborate anion in

aqueous environments and its propensity to convert to the more stable metaborate form.[4]

Consequently, the solubility of trisodium orthoborate is intrinsically linked to the solubility of

sodium metaborate under the resulting alkaline conditions.
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Figure 1: Hydrolysis pathway of trisodium orthoborate in water.

Solubility of Sodium Metaborate in Water
Given that sodium metaborate is the primary boron-containing species in an aqueous solution

of trisodium orthoborate, its solubility provides a practical limit for the amount of boron that

can be dissolved from the parent compound. The solubility of sodium metaborate is well-

documented and increases with temperature.

Temperature (°C)
Solubility of Sodium Metaborate ( g/100
mL)

0 16.4

25 28.2

100 125.2

Data sourced from Wikipedia.[5]

Solubility in Organic Solvents
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Direct quantitative solubility data for trisodium orthoborate in organic solvents is scarce in the

available literature. However, data for related boron compounds, such as boric acid and borax

(sodium tetraborate), can offer some insight into the expected behavior of borate salts in non-

aqueous media. It is important to note that the following data is for related compounds and

should be used as a general guide only.

Solvent
Boric Acid Solubility (g/L
at 25°C)

Borax (Sodium
Tetraborate) Solubility

Methanol 173.9 Moderately Soluble

Ethanol 94.4 Insoluble

Acetone 6 Slightly Soluble

Glycerol 175,000 (17.5% w/w) Soluble

Ethylene Glycol 185,000 (18.5% w/w) Soluble

Data for Boric Acid sourced

from PubChem.[6] Qualitative

data for Borax sourced from

various sources.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of an

inorganic salt like trisodium orthoborate. This method can be adapted to various solvents and

temperatures.

Materials and Equipment
Trisodium Orthoborate

Solvent of interest (e.g., deionized water, ethanol)

Thermostatically controlled water bath or oil bath

Magnetic stirrer and stir bars
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Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)

Drying oven

Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or other suitable

analytical instrument for boron quantification.

Procedure
Preparation of Saturated Solution:

Add an excess amount of trisodium orthoborate to a known volume of the solvent in a

sealed container.

Place the container in the thermostatic bath set to the desired temperature.

Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium

is reached between the dissolved and undissolved solute.

Sample Collection and Filtration:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

Carefully draw a known volume of the supernatant liquid using a pre-heated/cooled pipette

to maintain the experimental temperature.

Immediately filter the collected sample through a syringe filter to remove any suspended

solid particles.

Gravimetric Analysis (for non-volatile solvents):

Accurately weigh an empty, dry evaporating dish.

Transfer a known volume of the clear filtrate to the evaporating dish.
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Heat the dish in a drying oven at an appropriate temperature to evaporate the solvent

completely.

Once dry, cool the dish in a desiccator and weigh it again.

The difference in mass corresponds to the mass of the dissolved salt.

Instrumental Analysis:

For more accurate measurements, especially considering the hydrolysis in water, quantify

the concentration of boron in the filtrate using a technique like ICP-AES.

Prepare a series of calibration standards of known boron concentrations.

Dilute the filtered sample to a concentration that falls within the calibration range.

Analyze the samples and determine the boron concentration.

Calculation of Solubility:

From the mass of the dissolved solid and the volume of the solvent, or from the

instrumental analysis, calculate the solubility in desired units (e.g., g/100 mL, mol/L).
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Figure 2: Experimental workflow for solubility determination.
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Conclusion
While direct quantitative solubility data for trisodium orthoborate remains elusive due to its

hydrolysis in aqueous solutions, a thorough understanding of its chemical behavior allows for

practical estimations of its solubility. The solubility of its primary hydrolysis product, sodium

metaborate, serves as a key indicator in aqueous systems. For organic solvents, the solubility

of related borate compounds provides a qualitative guide. The provided experimental protocol

offers a robust framework for researchers seeking to determine the solubility of trisodium
orthoborate under specific conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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